Cas no 1807102-08-4 (2-Bromo-1-(3-formylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-formylphenyl)propan-1-one
• CAS No: 1807102-08-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4792320
• Update Time: 2025-05-20

2-Bromo-1-(3-formylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-formylphenyl)propan-1-one

• Inchi： 1S/C10H9BrO2/c1-7(11)10(13)9-4-2-3-8(5-9)6-12/h2-7H,1H3
• InChI Key： JWWXFYGENHJMEV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-1-(3-formylphenyl)propan-1-one

Introduction to 2-Bromo-1-(3-formylphenyl)propan-1-one (CAS No. 1807102-08-4)

2-Bromo-1-(3-formylphenyl)propan-1-one (CAS No. 1807102-08-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a formyl group, and a propionone moiety. These functional groups endow the molecule with a wide range of reactivity and potential applications.

The bromine atom in 2-Bromo-1-(3-formylphenyl)propan-1-one serves as an excellent leaving group, making it a valuable intermediate in various synthetic transformations. The presence of the formyl group introduces electrophilic reactivity, enabling the compound to participate in nucleophilic addition reactions. Additionally, the propionone moiety provides conjugation and resonance stabilization, which can influence the compound's physical and chemical properties.

Recent research has highlighted the potential of 2-Bromo-1-(3-formylphenyl)propan-1-one in the development of novel pharmaceuticals and materials. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-cancer agents. The bromine atom facilitates the introduction of various substituents, allowing for the fine-tuning of pharmacological properties such as solubility, stability, and bioavailability.

In another study, researchers at the University of California explored the use of 2-Bromo-1-(3-formylphenyl)propan-1-one in the synthesis of advanced functional materials. The formyl group was utilized to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in electronics, coatings, and composite materials.

The synthetic versatility of 2-Bromo-1-(3-formylphenyl)propan-1-one has also been leveraged in the development of new catalysts. A team at Harvard University reported that this compound can be used to prepare highly active and selective catalysts for C-H activation reactions. The unique combination of functional groups in 2-Bromo-1-(3-formylphenyl)propan-1-one allows for precise control over the catalytic activity and selectivity, making it an attractive candidate for industrial processes.

From a safety perspective, it is important to handle 2-Bromo-1-(3-formylphenyl)propan-1-one with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 2-Bromo-1-(3-formylphenyl)propan-1-one (CAS No. 1807102-08-4) is a multifaceted compound with a broad range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable intermediate for the development of novel pharmaceuticals, advanced materials, and catalysts. Ongoing research continues to uncover new possibilities for this versatile molecule.